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Compound of Interest

Compound Name: Isophorone oxide

Cat. No.: B080208 Get Quote

Isophorone Oxide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isophorone oxide (CAS No. 10276-21-8), systematically named 4,4,6-trimethyl-7-

oxabicyclo[4.1.0]heptan-2-one, is a derivative of isophorone, a well-known unsaturated cyclic

ketone.[1] This technical guide provides an in-depth overview of the physical and chemical

properties of isophorone oxide, intended to be a valuable resource for professionals in

research, chemical synthesis, and drug development. The document summarizes key

quantitative data, details experimental protocols, and presents a logical workflow for its

synthesis.

Physical Properties
Isophorone oxide is a colorless to light yellow, clear liquid at room temperature.[2][3] A

comprehensive summary of its physical properties is provided in the table below.
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Property Value Source

Molecular Formula C₉H₁₄O₂ [4]

Molecular Weight 154.21 g/mol [1][4]

Boiling Point 75-76 °C at 6 mmHg [2][4]

Density 0.994 g/mL at 25 °C [2][4]

Refractive Index (n²⁰/D) 1.453 [2][4]

Flash Point 182 °F (83 °C) [2][4]

Appearance
Colorless to light yellow clear

liquid
[2][3]

Storage Temperature
Room temperature, sealed in a

dry place
[2][4]

Chemical Properties and Reactivity
Isophorone oxide is a stable compound under standard conditions. Its chemical reactivity is

primarily characterized by the presence of an epoxide ring and a ketone functional group.

One notable reaction is its rearrangement into 3,5,5-trimethyl-1,2-cyclohexanedione and 2-

formyl-2,4,4-trimethylcyclopentanone. This transformation can be achieved with high

conversion and selectivity using catalysts such as zeolites and montmorillonite K10.[3]

Spectral Data
The structural characterization of isophorone oxide is supported by various spectroscopic

techniques.
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Spectrum Type Key Features Source

¹H NMR Data available. [1]

¹³C NMR Data available. [1]

Infrared (IR)
Data available (FTIR, ATR-IR,

Vapor Phase).
[1]

Mass Spectrometry (MS) Data available (GC-MS). [1]

Ultraviolet (UV)
Maximum absorption at 292

mμ (ε 43).

Experimental Protocols
Synthesis of Isophorone Oxide from Isophorone
Principle:

Isophorone oxide is synthesized via the epoxidation of isophorone using hydrogen peroxide in

a basic solution.

Materials:

Isophorone

30% Aqueous hydrogen peroxide

6N Aqueous sodium hydroxide

Methanol

Ether

Anhydrous magnesium sulfate

Water

Procedure:
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In a three-necked flask equipped with a dropping funnel, a mechanical stirrer, and a

thermometer, dissolve 55.2 g (0.4 mol) of isophorone in 400 ml of methanol.

To this solution, add 115 ml (1.2 mol) of 30% aqueous hydrogen peroxide.

Cool the flask to 15 °C using an ice bath.

Add 33 ml (0.2 mol) of 6N aqueous sodium hydroxide dropwise with stirring over a period of

1 hour, maintaining the reaction temperature between 15–20 °C with a cold water bath.

After the addition is complete, stir the mixture for an additional 3 hours, keeping the

temperature at 20–25 °C.

Pour the reaction mixture into 500 ml of water.

Extract the aqueous mixture with two 400-ml portions of ether.

Combine the ether extracts, wash with water, and dry over anhydrous magnesium sulfate.

Remove the bulk of the ether by distillation through a 30-cm Vigreux column at atmospheric

pressure.

Distill the residual liquid under reduced pressure to yield isophorone oxide. The expected

yield is 43–44.5 g (70–72%).[4]

Analytical Methods for Purity Determination
The purity of isophorone oxide is typically determined using gas chromatography (GC).[3]

Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID).

General GC Parameters (example):

Column: Capillary column suitable for the analysis of ketones and epoxides.

Injector Temperature: 250 °C
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Detector Temperature: 300 °C

Oven Temperature Program: An initial temperature held for a few minutes, followed by a

temperature ramp to a final temperature to ensure the elution of all components.

Carrier Gas: Helium or Nitrogen.

For more detailed structural confirmation, Gas Chromatography-Mass Spectrometry (GC-MS)

can be employed to identify the parent ion and fragmentation patterns of isophorone oxide.[1]

Logical Workflow: Synthesis of Isophorone Oxide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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